Cas no 1969288-17-2 (rac-(2R,4S)-4-methylpiperidin-2-ylmethanamine, cis)

• Product Name: rac-(2R,4S)-4-methylpiperidin-2-ylmethanamine, cis
• CAS No: 1969288-17-2
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• MDL: MFCD30012460
• CID: 4632137
• PubChem ID: 122163913
• Update Time: 2025-07-22

rac-(2R,4S)-4-methylpiperidin-2-ylmethanamine, cis Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinemethanamine, 4-methyl-, (2S,4R)-
• rac-[(2R,4S)-4-methylpiperidin-2-yl]methanamine, cis
• rac-(2R,4S)-4-methylpiperidin-2-ylmethanamine, cis

• MDL： MFCD30012460
• Inchi： 1S/C7H16N2/c1-6-2-3-9-7(4-6)5-8/h6-7,9H,2-5,8H2,1H3/t6-,7+/m1/s1
• InChI Key： RLOLMRDUFXPXRJ-RQJHMYQMSA-N
• SMILES： N1CC[C@@H](C)C[C@H]1CN

Additional information on rac-(2R,4S)-4-methylpiperidin-2-ylmethanamine, cis

Professional Introduction to Rac-(2R,4S)-4-methylpiperidin-2-ylmethanamine, Cis (CAS No. 1969288-17-2)

Rac-(2R,4S)-4-methylpiperidin-2-ylmethanamine, cis (CAS No. 1969288-17-2) is a heterocyclic amine that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound belongs to the piperidine class, which is well-known for its role in the synthesis of various bioactive molecules. The specific stereochemistry of this compound, characterized by the (2R,4S) configuration, makes it a subject of intense study for its potential applications in drug development.

The chemical structure of Rac-(2R,4S)-4-methylpiperidin-2-ylmethanamine, cis features a six-membered nitrogen-containing ring with a methyl group at the 4-position and an amine group at the 2-position. The cis configuration refers to the spatial arrangement of substituents around the double bond in the molecule, which can significantly influence its biological activity. This compound has been identified as a promising intermediate in the synthesis of more complex pharmacophores, particularly those targeting neurological and cardiovascular systems.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the unique properties of piperidine derivatives. Rac-(2R,4S)-4-methylpiperidin-2-ylmethanamine, cis has been investigated for its potential role in modulating various biological pathways. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in pain perception and inflammation. These findings have opened up new avenues for research into potential treatments for chronic pain conditions and inflammatory diseases.

The pharmacological activity of Rac-(2R,4S)-4-methylpiperidin-2-ylmethanamine, cis is further enhanced by its ability to interact with specific targets in the body. The presence of the methyl group at the 4-position and the amine group at the 2-position contributes to its binding affinity for various proteins and enzymes. This has led to investigations into its potential use as a scaffold for designing new drugs that can selectively interact with disease-causing targets without affecting normal physiological processes.

One of the most exciting areas of research involving Rac-(2R,4S)-4-methylpiperidin-2-ylmethanamine, cis is its application in the development of central nervous system (CNS) drugs. Piperidine derivatives are known to cross the blood-brain barrier relatively easily, making them suitable candidates for treating neurological disorders. Preliminary studies have indicated that this compound may have neuroprotective properties, potentially making it useful in conditions such as Alzheimer's disease and Parkinson's disease. The precise stereochemistry of this molecule is believed to play a crucial role in determining its efficacy and safety profile.

The synthetic pathways for Rac-(2R,4S)-4-methylpiperidin-2-ylmethanamine, cis have also been a focus of research efforts. Chemists have developed various synthetic routes to produce this compound with high enantiomeric purity. One such method involves asymmetric hydrogenation of a precursor molecule using chiral catalysts. This approach allows for the selective formation of the desired stereoisomer while minimizing the formation of unwanted byproducts. The development of efficient synthetic methods is crucial for scaling up production and making this compound more accessible for further research and development.

Another area where Rac-(2R,4S)-4-methylpiperidin-2-ylmethanamine, cis has shown promise is in the field of drug discovery for infectious diseases. Piperidine derivatives have been found to exhibit broad-spectrum antimicrobial activity against various bacteria and fungi. This has led to investigations into using this compound as a starting point for developing new antibiotics and antifungal agents. The unique structural features of this molecule make it well-suited for interacting with microbial targets in ways that traditional antibiotics may not.

The regulatory considerations associated with Rac-(2R,4S)-4-methylpiperidin-2-ylmethanamine, cis are also an important aspect of its development as a pharmaceutical agent. As with any new chemical entity intended for therapeutic use, rigorous testing is required to ensure its safety and efficacy before it can be approved for clinical use. This includes preclinical studies involving cell cultures and animal models to assess toxicity and pharmacokinetic properties. Additionally, clinical trials are necessary to evaluate the compound's effectiveness in human patients.

In conclusion, Rac-(2R,4S)-4-methylpiperidin-2-ylmethanamine, cis (CAS No. 1969288-17-2) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique stereochemistry and structural features make it an attractive candidate for developing new drugs targeting various diseases, including neurological disorders and infectious diseases. Ongoing research efforts are focused on elucidating its mechanism of action and optimizing synthetic methods for large-scale production. As our understanding of this compound grows, it is likely that we will see more innovative applications emerge from its use in drug discovery and development.